Cas no 165036-27-1 (2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, (2S-cis)- (9CI))

• Product Name: 2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, (2S-cis)- (9CI)
• CAS No: 165036-27-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 110497
• Update Time: 2022-09-23

2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, (2S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, (2S-cis)- (9CI)
• 2-Azetidinecarboxylicacid,3-methyl-4-oxo-,methylester,(2S-cis)-(9CI)
• Reaxys ID: 8198431

• Inchi： 1S/C6H9NO3/c1-3-4(6(9)10-2)7-5(3)8/h3-4H,1-2H3,(H,7,8)/t3-,4-/m0/s1
• InChI Key： AXVUWGFDZVMNDE-IMJSIDKUSA-N
• SMILES： N1C(=O)[C@@H](C)[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 143.058
• Monoisotopic Mass: 143.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2